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Compound of Interest

Compound Name: 2-Acetyl-3-methylthiophene

Cat. No.: B083005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

synthetic pathways for 2-Acetyl-3-methylthiophene, a key building block in medicinal

chemistry and materials science. This document is intended to assist researchers, chemists,

and procurement specialists in sourcing this compound and understanding its synthesis for

research and development purposes.

Commercial Suppliers
2-Acetyl-3-methylthiophene (CAS No. 13679-72-6) is readily available from a variety of

commercial chemical suppliers. The following table summarizes key information from

prominent vendors to facilitate direct comparison. Purity levels are typically around 98%, with

variations in available quantities and pricing.
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Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich

2-Acetyl-3-

methylthiophene,

98%

13679-72-6 98%
5 g, and other

sizes available.

Georganics
2-Acetyl-3-

methylthiophene
13679-72-6 High Purity

Milligrams to

multi-kilogram

batches.[1]

Santa Cruz

Biotechnology

2-Acetyl-3-

methylthiophene
13679-72-6 N/A

Inquire for

details.[2]

ECHO

CHEMICAL CO.,

LTD.

2-Acetyl-3-

Methylthiophene
13679-72-6 N/A 100 mg.[3]

BOC Sciences
2-acetyl-3-methyl

thiophene
13679-72-6

95.00 to 100.00

%

Inquire for

details.[4]

Loba Chemie

2-ACETYL

THIOPHENE For

Synthesis

88-15-3 98%
100 ml, 500 ml,

2500 ml.[5]

CDH Fine

Chemical

2-Acetyl

Thiophene for

Synthesis

88-15-3 98.0%
100 ml, 500 ml.

[6]

Navone

Specialties

(OPC) Pvt. Ltd.

2-Acetyl

Thiophene
88-15-3 N/A

Inquire for

details.[7]

Note: While some suppliers list the related compound 2-Acetylthiophene (CAS No. 88-15-3), it

is crucial to verify the exact isomer required for your application.

Physicochemical Properties
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Property Value

Molecular Formula C₇H₈OS[2]

Molecular Weight 140.20 g/mol [2]

Boiling Point 98-99 °C/14 mmHg (lit.)

Density 1.124 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.562 (lit.)

Flash Point 93 °C (closed cup)

Experimental Protocols: Synthesis of Thiophene
Derivatives
While specific experimental protocols for the direct application of 2-Acetyl-3-methylthiophene
are proprietary and application-dependent, a general synthetic route for related 5-aryl-2-

acetylthiophenes can be informative for researchers interested in derivatization. The following

is a generalized procedure based on published literature for the synthesis of thiophene

derivatives, which often utilize acetylated thiophenes as starting materials.[8]

General Synthesis of 5-Aryl-2-Acetylthiophene Derivatives:

Preparation of β-Aryl-β-chloroacrolein:

At 0 °C, slowly add 1.5 equivalents of phosphorus oxychloride (POCl₃) to 1.5 equivalents

of dimethylformamide (DMF) and stir for 10 minutes to form the Vilsmeier reagent.

Add a solution of the desired acetophenone (0.7 g) in DMF dropwise to the Vilsmeier

reagent.

Heat the reaction mixture to 60 °C and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the solution to room temperature and pour it into a 10% aqueous

sodium acetate solution (pH ≈ 4).
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Cyclization to form the Thiophene Ring:

To a solution of 1 equivalent of sodium sulfide nonahydrate (Na₂S·9H₂O) in DMF, add the

previously prepared β-aryl-β-chloroacrolein.

Stir the mixture at 60 °C, monitoring by TLC.

After the reaction is complete, rapidly add 1 equivalent of chloroacetone and continue

stirring at 60 °C for 6 hours.

Add 1 equivalent of potassium carbonate (K₂CO₃) dissolved in a small amount of water to

the reaction.

Stir for 30 minutes at 60 °C, then cool to room temperature and pour into water.

Filter the resulting solid, wash with water, and recrystallize from ethanol to obtain the 5-

aryl-2-acetylthiophene derivative.

Applications in Drug Discovery
Thiophene-containing compounds are of significant interest in drug discovery. 2-

Acetylthiophene derivatives, in particular, serve as crucial intermediates for the synthesis of

various biologically active molecules. Research has shown their utility in developing:

Anticancer Agents: Chalcone derivatives of 2,5-dichloro-3-acetylthiophene have been

synthesized and evaluated for their in vitro antifungal, antitubercular, and cytotoxic activities

against prostate cancer cell lines.[9]

Selective Cytostatic Agents: 2-Aminothiophene-3-carboxylic acid ester derivatives have

demonstrated unusual cytostatic selectivity for certain cancer cell lines, including T-cell

lymphoma, prostate cancer, kidney carcinoma, and hepatoma.[10]

RORγt Modulators: Derivatives of 4,5,6,7-tetrahydro-benzothiophene have been identified as

potent modulators of the Retinoic Acid Receptor-related Orphan Receptor γt (RORγt), a

potential target for inflammatory and autoimmune diseases.[11]
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The following diagram illustrates a typical workflow for a research organization to source 2-
Acetyl-3-methylthiophene or to synthesize a related derivative.
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Click to download full resolution via product page

Caption: Sourcing and Synthesis Workflow.

Synthetic Pathway Overview
This diagram illustrates the general chemical transformations involved in the synthesis of 5-

aryl-2-acetylthiophene derivatives, highlighting the role of acetylated thiophenes as key

intermediates.
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Caption: Generalized Synthetic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b083005?utm_src=pdf-body-img
https://www.benchchem.com/product/b083005?utm_src=pdf-body-img
https://www.benchchem.com/product/b083005?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-Acetyl-3-methylthiophene - High purity | EN [georganics.sk]

2. scbt.com [scbt.com]

3. 2-Acetyl-3-Methylthiophene-ECHO CHEMICAL CO., LTD. [echochemical.com]

4. 2-acetyl-3-methyl thiophene, 13679-72-6 [perflavory.com]

5. 88-15-3 CAS | 2-ACETYLTHIOPHENE | Phenols & Derivatives | Article No. 00575
[lobachemie.com]

6. CAS-88-15-3, 2-Acetyl Thiophene for Synthesis Manufacturers, Suppliers & Exporters in
India | 002394 [cdhfinechemical.com]

7. 2-acetyl Thiophene Manufacturer Exporter Supplier from Navi Mumbai India
[navoneindia.in]

8. mdpi.com [mdpi.com]

9. researchgate.net [researchgate.net]

10. 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic
agents - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Discovery, Synthesis, and In Vitro Characterization of 2,3 Derivatives of 4,5,6,7-
Tetrahydro-Benzothiophene as Potent Modulators of Retinoic Acid Receptor-Related Orphan
Receptor γt - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Commercial Sourcing and Synthetic Guide for 2-Acetyl-
3-methylthiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083005#commercial-suppliers-of-2-acetyl-3-
methylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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